Cas no 933762-22-2 (2’-Tosyloxy-dihydropleuromutilin)

2’-Tosyloxy-dihydropleuromutilin structure
933762-22-2 structure
Product Name:2’-Tosyloxy-dihydropleuromutilin
CAS No:933762-22-2
MF:C29H42O7S
MW:534.704588413239
CID:827181
PubChem ID:46783736
Update Time:2025-04-19

2’-Tosyloxy-dihydropleuromutilin Chemical and Physical Properties

Names and Identifiers

    • 2’-Tosyloxy-dihydropleuromutilin
    • 2’-Tosyloxy-dihydrop
    • (4R,5S,6R,8R,9aR,10R)-6-Ethyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propanocyclopenta[8]annulen-8-yl [(4-methylbenzene-1-sulfonyl)oxy]acetate
    • AKOS025295935
    • 2'-Tosyloxy-dihydropleuromutilin
    • [(2R,3S,4R,6R,8R,14R)-4-ethyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-(4-methylphenyl)sulfonyloxyacetate
    • DTXSID30676277
    • 933762-22-2
    • Inchi: 1S/C29H42O7S/c1-7-27(5)16-23(36-24(31)17-35-37(33,34)21-10-8-18(2)9-11-21)28(6)19(3)12-14-29(20(4)26(27)32)15-13-22(30)25(28)29/h8-11,19-20,23,25-26,32H,7,12-17H2,1-6H3/t19-,20+,23-,25+,26+,27-,28?,29?/m1/s1
    • InChI Key: LLYWPLUTWPBBOB-QFMSHXMFSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(=O)O[C@@H]1C[C@@](C)(CC)[C@H]([C@H](C)C23CCC([C@H]2C1(C)[C@H](C)CC3)=O)O

Computed Properties

  • Exact Mass: 534.26500
  • Monoisotopic Mass: 534.26512485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 981
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.35000
  • LogP: 5.91160

2’-Tosyloxy-dihydropleuromutilin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T683400-10mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
10mg
$ 98.00 2023-09-05
TRC
T683400-25 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
25mg
110.00 2021-07-16
TRC
T683400-50 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
50mg
205.00 2021-07-16
TRC
T683400-100 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
100MG
385.00 2021-07-16
TRC
T683400-250 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
250MG
875.00 2021-07-16
TRC
T683400-25mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
25mg
$138.00 2023-05-17
TRC
T683400-50mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
50mg
$253.00 2023-05-17
TRC
T683400-100mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
100mg
$ 471.00 2023-09-05
TRC
T683400-250mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
250mg
$ 1070.00 2023-09-05
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd